molecular formula C18H25N3O B294746 N-[3-(cyclohexylamino)propyl]-1H-indole-2-carboxamide

N-[3-(cyclohexylamino)propyl]-1H-indole-2-carboxamide

Cat. No. B294746
M. Wt: 299.4 g/mol
InChI Key: MRILWNHOBYYQKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(cyclohexylamino)propyl]-1H-indole-2-carboxamide, commonly known as GW 501516, is a synthetic drug that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for obesity, diabetes, and cardiovascular diseases. However, due to its ability to enhance endurance and performance, it has gained popularity among athletes and bodybuilders.

Mechanism of Action

GW 501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway. PPARδ is a transcription factor that regulates the expression of genes involved in lipid and glucose metabolism, mitochondrial biogenesis, and muscle fiber type switching. Activation of PPARδ by GW 501516 leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved endurance and performance.
Biochemical and Physiological Effects:
GW 501516 has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in lipid metabolism, such as carnitine palmitoyltransferase 1 (CPT1) and acyl-CoA oxidase (ACOX). It also increases the expression of genes involved in mitochondrial biogenesis, such as peroxisome proliferator-activated receptor gamma coactivator 1-alpha (PGC-1α) and nuclear respiratory factor 1 (NRF-1). Moreover, GW 501516 increases the expression of genes involved in muscle fiber type switching, such as myosin heavy chain I (MHC I) and myosin heavy chain IIa (MHC IIa). These effects result in improved endurance, performance, and metabolic health.

Advantages and Limitations for Lab Experiments

GW 501516 has several advantages and limitations for lab experiments. Its ability to enhance endurance and performance makes it a valuable tool for studying exercise physiology, metabolism, and mitochondrial function. It can also be used to study the effects of PPARδ activation on gene expression and cellular metabolism. However, GW 501516 has limitations in terms of its specificity and off-target effects. It may activate other PPAR isoforms and nuclear receptors, leading to unintended effects. Moreover, its long-term safety and toxicity are not fully understood.

Future Directions

There are several future directions for research on GW 501516. One direction is to study its potential applications in the treatment of metabolic and cardiovascular diseases. Another direction is to investigate its effects on muscle wasting and sarcopenia in aging populations. Moreover, future research should focus on improving the specificity and safety of GW 501516 by developing more selective PPARδ agonists. Finally, more studies are needed to understand the long-term effects of GW 501516 on health and performance.
Conclusion:
In conclusion, GW 501516 is a synthetic drug that has gained popularity due to its ability to enhance endurance and performance. It works by activating the PPARδ pathway, leading to improved metabolism, mitochondrial function, and muscle fiber type switching. GW 501516 has several advantages and limitations for lab experiments, and its potential applications in various fields of research are still being explored. Future research should focus on improving its specificity and safety, and understanding its long-term effects on health and performance.

Synthesis Methods

GW 501516 is synthesized by the reaction of indole-2-carboxylic acid with cyclohexylamine and propylamine. The resulting compound is then coupled with a carbodiimide reagent to form GW 501516. The purity of the compound is verified by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

GW 501516 has been extensively studied for its potential applications in various fields of research. It has been found to have a positive effect on lipid metabolism, insulin sensitivity, and glucose uptake. It has also been shown to improve cardiovascular function and reduce inflammation. Moreover, GW 501516 has been found to enhance endurance and performance in animal models and human trials.

properties

Molecular Formula

C18H25N3O

Molecular Weight

299.4 g/mol

IUPAC Name

N-[3-(cyclohexylamino)propyl]-1H-indole-2-carboxamide

InChI

InChI=1S/C18H25N3O/c22-18(17-13-14-7-4-5-10-16(14)21-17)20-12-6-11-19-15-8-2-1-3-9-15/h4-5,7,10,13,15,19,21H,1-3,6,8-9,11-12H2,(H,20,22)

InChI Key

MRILWNHOBYYQKF-UHFFFAOYSA-N

SMILES

C1CCC(CC1)NCCCNC(=O)C2=CC3=CC=CC=C3N2

Canonical SMILES

C1CCC(CC1)NCCCNC(=O)C2=CC3=CC=CC=C3N2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.